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Compound of Interest

Compound Name: Glutaric anhydride

Cat. No.: B126334

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemicals is paramount. This document provides immediate and essential safety protocols,
operational guidance, and disposal plans for Glutaric Anhydride.

Chemical Identity:

e Name: Glutaric anhydride

e Synonyms: Glutaric acid anhydride, Pentanedioic acid anhydride, Pentanedioic anhydride
e CAS Number: 108-55-4

Hazard Summary:

Glutaric anhydride is a moisture-sensitive, white to light yellow crystalline powder.[1] It is
harmful if swallowed or in contact with skin, causes skin irritation, and can cause serious eye
damage.[2][3][4] It may also cause respiratory irritation.[5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when
handling Glutaric anhydride.
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PPE Category Item Specifications

Tight-sealing safety goggles
are required.[3] For enhanced
protection, use a face shield in
conjunction with goggles.[2]
Eye/Face Protection Safety Goggles Contact lenses may absorb
and concentrate irritants and
should be worn with caution; a
written policy on their use

should be in place.[5]

Wear appropriate chemical-
Skin Protection Gloves resistant gloves to prevent skin

exposure.[1]

Wear appropriate protective
Protective Clothing clothing to prevent skin

exposure.[1]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if

Respiratory Protection Respirator exposure limits are exceeded,
or if irritation or other

symptoms are experienced.[1]

[3]

Operational Plan: Handling and Storage

Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Avoid generating dust.[1]

Do not eat, drink, or smoke when using this product.[2][5]

Wash hands thoroughly after handling.[1][2]
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o Contaminated work clothing should be laundered separately before reuse.[3][5]

Storage:

e Store in a cool, dry, and well-ventilated place.[1][3]

o Keep containers tightly closed to protect from moisture.[1][2]

» Store away from incompatible materials such as strong oxidizing agents, acids, bases,

alcohols, and amines.[1][3]

Emergency Procedures

Immediate and appropriate response is critical in the event of an emergency.

Emergency

Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[3][4]
Remove contact lenses if present and easy to

do.[3] Seek immediate medical attention.[3][5]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[3][4] Remove
contaminated clothing and shoes.[1] Get

medical advice/attention if irritation occurs.[2][5]

Remove person to fresh air and keep
comfortable for breathing.[2][4] If not breathing,

Inhalation give artificial respiration.[1] If breathing is
difficult, give oxygen.[1] Call a POISON
CENTER or doctor if you feel unwell.[3]
Rinse mouth with water.[2][3] Do NOT induce
Ingestion vomiting.[1] Call a POISON CENTER or doctor

if you feel unwell.[2][3]

Spill and Disposal Plan
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Spill Response:

A systematic approach is necessary to safely manage a Glutaric anhydride spill. For minor
spills, trained personnel equipped with appropriate PPE can manage the cleanup. For major
spills, evacuate the area and alert the emergency response team.[5]

i Wear Appropriate PPE
Glutaric Anhydride Spill Occurs inor i RestrictAccess o Area S (Gloves, Goggles, Respirator)

Spill Detected

Click to download full resolution via product page

Glutaric Anhydride Spill Response Workflow
Disposal:

+ Dispose of contents and container to an approved waste disposal plant in accordance with
local, state, and federal regulations.[2][3][4]

e Waste is classified as hazardous.[4]

+ Contaminated packaging should also be disposed of as hazardous waste.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Glutaric
Anhydride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126334#personal-protective-equipment-for-handling-
glutaric-anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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